Cas no 1286208-70-5 ((S)-Tert-Butyl 1-(3-methylbenzyl)pyrrolidin-3-ylcarbamate)

• Product Name: (S)-Tert-Butyl 1-(3-methylbenzyl)pyrrolidin-3-ylcarbamate
• CAS No: 1286208-70-5
• Molecular Formula: C₁₇H₂₆N₂O₂
• Molecular Weight: 290.400544643402
• CID: 4788146

(S)-Tert-Butyl 1-(3-methylbenzyl)pyrrolidin-3-ylcarbamate Properties

Names and Identifiers

• (S)-tert-Butyl 1-(3-methylbenzyl)pyrrolidin-3-ylcarbamate
• (S)-tert-Butyl (1-(3-methylbenzyl)pyrrolidin-3-yl)carbamate

• InChIKey： LTVAXKIZYRUIFE-HNNXBMFYSA-N
• Inchi： 1S/C17H26N2O2/c1-13-6-5-7-14(10-13)11-19-9-8-15(12-19)18-16(20)21-17(2,3)4/h5-7,10,15H,8-9,11-12H2,1-4H3,(H,18,20)/t15-/m0/s1
• SMILES： O(C(C)(C)C)C(N[C@@H]1CN(CC2C=CC=C(C)C=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Heavy Atom Count: 21
• Complexity: 351
• XLogP3: 3
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines